Cas no 104715-74-4 (9H-Purin-2-amine,N-(4-butylphenyl)-9-(2-deoxy-b-D-erythro-pentofuranosyl)-)

• Product Name: 9H-Purin-2-amine,N-(4-butylphenyl)-9-(2-deoxy-b-D-erythro-pentofuranosyl)-
• CAS No: 104715-74-4
• MF: C₂₀H₂₇N₅O₄
• MW: 401.45948433876
• CID: 149397
• PubChem ID: 149665
• Update Time: 2025-04-19

9H-Purin-2-amine,N-(4-butylphenyl)-9-(2-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,N-(4-butylphenyl)-9-(2-deoxy-b-D-erythro-pentofuranosyl)-
• (2R,3S,5S)-5-[2-(4-butylanilino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol,hydrate
• 104715-74-4
• 2-(p-n-Butylanilino)-9-(2-deoxy-beta-D-ribofuranosyl)purine hydrate
• 9H-Purine, 2-((4-butylphenyl)amino)-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-, hydrate
• 2-((4-Butylphenyl)amino)-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-9H-purine hydrate
• DTXSID80146677

• Inchi： 1S/C20H25N5O3.H2O/c1-2-3-4-13-5-7-14(8-6-13)23-20-21-10-15-19(24-20)25(12-22-15)18-9-16(27)17(11-26)28-18;/h5-8,10,12,16-18,26-27H,2-4,9,11H2,1H3,(H,21,23,24);1H2/t16-,17+,18-;/m0./s1
• InChI Key： IWCUOXHWGGVFSB-RXQQAGQTSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C=NC2C=NC(NC3C=CC(=CC=3)CCCC)=NC1=2)O.O

Computed Properties

• Exact Mass: 401.20651
• Monoisotopic Mass: 401.206304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106

Experimental Properties

• Boiling Point: 663.5°C at 760 mmHg
• Flash Point: 355°C
• PSA: 136.82
• LogP: 2.56190